Cas no 1257551-91-9 (2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide)

• Product Name: 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide
• CAS No: 1257551-91-9
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5756227
• PubChem ID: 49709203
• Update Time: 2025-05-26

2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024518681
• 1257551-91-9
• 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-propan-2-ylacetamide
• N-isopropyl-2-(3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
• VU0520588-1
• CCG-355832
• F5788-2412
• 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide

• Inchi： 1S/C15H21N3O3/c1-11(2)16-14(19)10-17-8-9-18(15(17)20)12-4-6-13(21-3)7-5-12/h4-7,11H,8-10H2,1-3H3,(H,16,19)
• InChI Key： KDONAICTTZXPFQ-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)OC)CCN1CC(NC(C)C)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide (CAS No. 1257551-91-9)

2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide, with the CAS number 1257551-91-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazolidinone derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a 4-methoxyphenyl group and an N-isopropyl acetamide moiety in its structure makes it a promising candidate for further investigation in therapeutic development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in areas such as neurodegenerative diseases, metabolic disorders, and inflammatory conditions. Researchers have shown particular interest in imidazolidinone-based compounds due to their potential to modulate key enzymatic pathways. The CAS 1257551-91-9 compound, with its unique structural features, is being explored for its pharmacokinetic properties and bioavailability, which are critical factors in drug design.

The synthesis of 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide involves multi-step organic reactions, including condensation and acylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure the purity and structural integrity of the compound. These methods are essential for meeting the stringent quality standards required in preclinical studies and clinical trials.

One of the most frequently searched topics related to this compound is its potential role in enzyme inhibition. Preliminary studies suggest that CAS 1257551-91-9 may act as a selective inhibitor for certain kinases or proteases, which are often implicated in disease progression. This has led to increased interest from the biotech and pharmaceutical industries, as kinase inhibitors represent a major class of FDA-approved drugs.

Another area of exploration is the compound's solubility and stability under various physiological conditions. These properties are crucial for determining its suitability as a drug candidate. Researchers are also investigating its metabolic pathways to identify potential metabolites and assess their safety profiles. Such studies are vital for advancing the compound through the drug development pipeline.

From an SEO perspective, users often search for terms like "imidazolidinone derivatives uses," "CAS 1257551-91-9 supplier," and "2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide synthesis." These queries reflect the growing interest in both the scientific and commercial aspects of this compound. Addressing these topics not only enhances the article's relevance but also its visibility in search engine results.

In conclusion, 2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(propan-2-yl)acetamide (CAS 1257551-91-9) represents a fascinating area of research with significant potential in medicinal chemistry. Its unique structural attributes and biological activities make it a compound worth watching in the coming years. As more data becomes available, its applications in drug discovery and therapeutic development are likely to expand, offering new opportunities for innovation in healthcare.